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Compound of Interest

Compound Name: Methyl 2,3-dimethylbenzoate

Cat. No.: B156646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Methyl 2,3-dimethylbenzoate is an aromatic ester that, while not as prominently documented

in fragrance applications as some of its isomers, holds potential for use in fine fragrance,

personal care, and home care products. Its utility stems from its chemical structure, which is

anticipated to confer a unique olfactory profile. The presence of methyl groups on the benzene

ring is known to influence the odor characteristics of aromatic esters, often imparting fruity,

floral, or woody nuances.

While specific sensory data for Methyl 2,3-dimethylbenzoate is not extensively available in

public literature, we can infer its potential fragrance profile by examining related compounds.

For instance, Methyl 2-methylbenzoate is noted for its ylang-ylang, orange flower, and grape

fragrance notes, suggesting that Methyl 2,3-dimethylbenzoate may also possess complex

floral and fruity characteristics.[1][2] The addition of a second methyl group at the 3-position

could introduce herbaceous, slightly spicy, or deeper woody facets to the overall scent profile.

The primary application of such a novel aromatic ester in fragrance chemistry would be as a

modifier or a component in complex accords. It could be used to add a unique twist to existing

floral, fruity, or oriental fragrance compositions. Its performance and stability in various product

bases, such as ethanol for perfumes, emulsions for lotions, and waxes for candles, would need

to be empirically determined.
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Quantitative Data Summary
Due to the limited publicly available data specifically for Methyl 2,3-dimethylbenzoate's

fragrance properties, the following table includes data for the target compound where available,

alongside data for related isomers to provide a comparative context.

Property
Methyl 2,3-
dimethylbenzoate

Methyl 2-
methylbenzoate

Methyl Benzoate

CAS Number 15012-36-9[3] 89-71-4 93-58-3[4]

Molecular Formula C10H12O2[5] C9H10O2 C8H8O2[4]

Molecular Weight 164.20 g/mol [5] 150.17 g/mol 136.15 g/mol [4]

Boiling Point Not available 215 °C 199.6 °C

Odor Description Not publicly described

Floral, ylang-ylang,

orange flower,

grape[2]

Narcotic, phenolic,

sweet-floral with fruity

undertones[4]

Known Uses in

Fragrance

Not widely

documented

Perfumes, colognes,

personal care

products[2]

Ylang-ylang, tuberose,

and narcissus bases;

vintage floral

reconstructions[4]

Experimental Protocols
Synthesis of Methyl 2,3-dimethylbenzoate
A common method for the synthesis of Methyl 2,3-dimethylbenzoate is through the Fischer

esterification of 2,3-dimethylbenzoic acid with methanol, catalyzed by a strong acid.

Materials:

2,3-dimethylbenzoic acid

Methanol (anhydrous)

Thionyl chloride (or concentrated sulfuric acid as a catalyst)
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Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Distillation apparatus

Reflux condenser

Separatory funnel

Standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve 2,3-dimethylbenzoic acid in an excess of anhydrous

methanol.[3]

Slowly add thionyl chloride dropwise to the solution while stirring in an ice bath to control the

exothermic reaction.[3]

Once the addition is complete, equip the flask with a reflux condenser and heat the mixture

to reflux for several hours.[3]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol under reduced pressure using a rotary evaporator.[3]

Dissolve the residue in a suitable organic solvent like diethyl ether and transfer it to a

separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude Methyl 2,3-dimethylbenzoate.
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Purify the crude product by vacuum distillation to yield the pure ester.

Sensory Evaluation Protocol
A standardized sensory evaluation is crucial to determine the olfactory profile and performance

of a new fragrance ingredient.

Materials:

Methyl 2,3-dimethylbenzoate (purified)

Ethanol (perfumer's grade, odorless)

Smelling strips

Panel of trained sensory evaluators

Odor-free evaluation room

Procedure:

Preparation of Samples: Prepare a series of dilutions of Methyl 2,3-dimethylbenzoate in

ethanol (e.g., 10%, 1%, 0.1%).

Olfactory Evaluation on Smelling Strips:

Dip smelling strips into each dilution.

Allow the solvent to evaporate for a few seconds.

Present the strips to the panel of trained evaluators in a double-blind and randomized

order.

Evaluators assess the odor at different time intervals (top note: first few minutes; heart

note: after 15-60 minutes; base note: after several hours) to determine its volatility and

character evolution.

Evaluators record odor descriptors using a standardized fragrance vocabulary.
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Evaluation in a Simple Base:

Incorporate a standard concentration of Methyl 2,3-dimethylbenzoate (e.g., 1%) into a

simple, unscented product base (e.g., a basic cream or lotion).

Present the formulated product to the panel for evaluation of its scent profile and intensity

in the final application.

Data Analysis:

Collect and analyze the descriptive data to create a comprehensive olfactory profile of the

molecule.

Statistically analyze any quantitative data (e.g., intensity ratings) to determine significant

attributes.
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Synthesis Workflow for Methyl 2,3-dimethylbenzoate
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Caption: Synthesis workflow for Methyl 2,3-dimethylbenzoate.
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Sensory Evaluation Workflow

Sample Preparation (Dilutions in Ethanol)

Olfactory Evaluation on Smelling Strips Evaluation in Product Base
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Caption: Sensory evaluation workflow for a new fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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